Cas no 2549-61-3 (2-Oxepanone, 3-methyl-)

2-Oxepanone, 3-methyl- structure
2-Oxepanone, 3-methyl- structure
Product Name:2-Oxepanone, 3-methyl-
CAS No:2549-61-3
MF:C7H12O2
MW:128.168982505798
CID:283401
PubChem ID:200238
Update Time:2025-04-19

2-Oxepanone, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxepanone, 3-methyl-
    • α-methyl-ε-caprolactone
    • 1321-18-2
    • Methyl-xi-caprolactone
    • SCHEMBL50193
    • alpha-Methyl-epsilon-caprolacton
    • 3-methyloxepan-2-one
    • 2-Oxepanone, methyl-
    • DTXSID50927536
    • 2549-61-3
    • 2-methylhexano-6-lactone
    • Q27105324
    • NSC 36607
    • 3-methyl-oxepan-2-one
    • 1-Oxa-2-oxo-3-methylcycloheptane
    • NS00127885
    • IYBOGQYZTIIPNI-UHFFFAOYSA-N
    • CHEBI:663
    • 2-methylcaprolactone
    • Inchi: 1S/C7H12O2/c1-6-4-2-3-5-9-7(6)8/h6H,2-5H2,1H3
    • InChI Key: IYBOGQYZTIIPNI-UHFFFAOYSA-N
    • SMILES: O1C(C(C)CCCC1)=O

Computed Properties

  • Exact Mass: 128.083729621g/mol
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26.3Ų
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